2-[[2-(4-Chlorophenoxy)acetyl]amino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[[2-(4-Chlorophenoxy)acetyl]amino]acetic acid” is a chemical compound . It belongs to the class of organic compounds known as acylaminobenzoic acid and derivatives . These are derivatives of amino benzoic acid derivatives where the amine group is N-acylated .
Molecular Structure Analysis
The molecular formula of “2-[[2-(4-Chlorophenoxy)acetyl]amino]acetic acid” is C15H12ClNO4 . Its average mass is 305.713 Da and its monoisotopic mass is 305.045471 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[[2-(4-Chlorophenoxy)acetyl]amino]acetic acid” include a density of 1.4±0.1 g/cm3, a boiling point of 563.7±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.6 mmHg at 25°C . Its enthalpy of vaporization is 89.1±3.0 kJ/mol and its flash point is 294.7±27.3 °C . The compound has an index of refraction of 1.650 and a molar refractivity of 78.6±0.3 cm3 .
Scientific Research Applications
Anti-Inflammatory Activities
This compound has been used in the synthesis of N-arylidene-2-(4-chloro-2-(2-substituted phenoxy)phenyl)acetic acid hydrazides, which have shown moderate to excellent anti-inflammatory activity in carrageenan-induced rat paw edema assays . One of the derivatives, N-(3,4-dimethoxybenzylidene)-2-(4-chloro-2-(2-chlorophenoxy)phenyl)acetic acid hydrazide, showed the highest anti-inflammatory activity relative to diclofenac sodium acid .
Plant Growth Regulation
4-Chlorophenoxyacetic acid is a plant growth regulator used for fruit setting and thinning . It is highly soluble in water and is quite volatile .
Synthesis of Substituted Acetophenone Derivatives
4-Chlorophenoxyacetyl chloride, a derivative of 4-chlorophenoxyacetic acid, has been used in the preparation of substituted acetophenone derivatives .
Preparation of 2-(4-chlorophenoxy)-N’-[2-(4-chlorophenoxy)acetyl]acetohydrazide Monohydrate
This compound is also used in the preparation of 2-(4-chlorophenoxy)-N’-[2-(4-chlorophenoxy)acetyl]acetohydrazide monohydrate .
Synthesis of 2-(4-chlorophenoxyacetylamino)-3-ethoxycarbonyl [2,3-b]quinuclidine
Another application of this compound is in the synthesis of 2-(4-chlorophenoxyacetylamino)-3-ethoxycarbonyl [2,3-b]quinuclidine .
Mechanism of Action
Target of Action
It is known to belong to the class of organic compounds known as acylaminobenzoic acid and derivatives . These are derivatives of amino benzoic acid derivatives where the amine group is N-acylated .
Mode of Action
As a derivative of amino benzoic acid, it may interact with its targets through the acylated amine group .
properties
IUPAC Name |
2-[[2-(4-chlorophenoxy)acetyl]amino]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO4/c11-7-1-3-8(4-2-7)16-6-9(13)12-5-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMQBFTBUYJIZNV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC(=O)NCC(=O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90278690 |
Source
|
Record name | 2-[[2-(4-chlorophenoxy)acetyl]amino]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90278690 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[2-(4-Chlorophenoxy)acetyl]amino]acetic acid | |
CAS RN |
6293-97-6 |
Source
|
Record name | NSC9210 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9210 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-[[2-(4-chlorophenoxy)acetyl]amino]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90278690 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.